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Compound of Interest

Compound Name: Vantal

CAS No.: 39474-56-1

Cat. No.: B1217016

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Vantal, with the active pharmaceutical ingredient Benzydamine, is a non-steroidal anti-

inflammatory drug (NSAID) with a unique pharmacological profile. Unlike traditional NSAIDs, its

primary mechanism of action is not centered on the inhibition of cyclooxygenase (COX)

enzymes. Instead, Benzydamine exhibits potent anti-inflammatory, analgesic, and local

anesthetic properties through the stabilization of cellular membranes and the inhibition of pro-

inflammatory cytokine production. This guide provides a comprehensive overview of the

chemical structure, physicochemical properties, mechanism of action, and relevant

experimental data pertaining to Benzydamine.

Chemical Structure and Properties
Benzydamine is chemically known as 3-((1-benzyl-1H-indazol-3-yl)oxy)-N,N-dimethylpropan-1-

amine. It is a weak base.

Table 1: Chemical and Physical Properties of Benzydamine
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Property Value Reference

IUPAC Name

3-[(1-benzyl-1H-indazol-3-

yl)oxy]-N,N-dimethylpropan-1-

amine

Molecular Formula C19H23N3O

Molecular Weight 309.4 g/mol

CAS Number 642-72-8

Appearance Crystalline solid or powder [1]

Melting Point Varies based on purity [1]

Solubility

Soluble in ethanol, chloroform,

ether. Soluble in 125 parts

water.

[2][3]

Mechanism of Action
Benzydamine's mechanism of action distinguishes it from typical NSAIDs. While it has a

moderate inhibitory effect on prostaglandin synthesis, its primary therapeutic effects are

attributed to the following:

Membrane Stabilization: Benzydamine stabilizes cellular and lysosomal membranes. This

action prevents the release of pro-inflammatory enzymes and mediators, thereby reducing

inflammation and swelling in tissues.[4]

Inhibition of Pro-inflammatory Cytokines: It inhibits the synthesis of pro-inflammatory

cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1β (IL-1β).[4]

Local Anesthetic Effect: The membrane-stabilizing properties of Benzydamine also contribute

to a local anesthetic effect, providing pain relief at the site of application.[4]

Inhibition of Neutrophil Activity: The drug has been shown to inhibit the aggregation and

degranulation of neutrophils, which are key cells in the inflammatory process.[4]
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It is important to note that Benzydamine is a weak inhibitor of cyclooxygenase (COX) enzymes,

which is the primary target of most traditional NSAIDs like ibuprofen and diclofenac.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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